Cas no 1804687-25-9 (2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1804687-25-9
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4876621
• Update Time: 2023-08-20

2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)6(3-12)13-7(4)8(10)11/h2,8H,1H3,(H,14,15)
• InChI Key： VQIKQRFNINLCRW-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C(=O)O)=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 74